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Compound of Interest

Compound Name: L-Histidine, methyl ester

Cat. No.: B073626

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for L-
Histidine, methyl ester, a crucial reagent in biochemical research and pharmaceutical
development. Adherence to these guidelines is essential to ensure personnel safety and
maintain experimental integrity. This document summarizes key safety data, outlines detailed
handling protocols, and provides clear visual workflows for emergency procedures.

Hazard Identification and Classification

L-Histidine, methyl ester dihydrochloride is classified as a hazardous substance. It is crucial
to understand its potential hazards before handling. The primary routes of exposure are
inhalation, skin contact, and eye contact.

Signal Word: Warning

Hazard Statements:

e Causes skin irritation.[1][2][3]

o Causes serious eye irritation.[1][2][3]

e May cause respiratory irritation.[1][2][3]

Precautionary Statements:
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Avoid breathing dust.[1][2][3]

Wash hands and any exposed skin thoroughly after handling.[1][2][3]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][2][3]

Use only outdoors or in a well-ventilated area.[1][2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of L-Histidine, methyl ester
dihydrochloride is presented in Table 1.

Property Value Reference

Molecular Formula C7H11N302 - 2HCI [3]

Molecular Weight 242.11 g/mol [4]
White to off-white crystalline

Appearance [4]
powder

Odor Odorless [3]

) ) Approximately 207 °C

Melting Point [4]
(decomposes)

Solubility Soluble in water. [2]

Hygroscopicity Hygroscopic [5]

Toxicological Data

The toxicological properties of L-Histidine, methyl ester dihydrochloride have not been fully
investigated.[1][4] No specific LD50 (oral, dermal) or LC50 (inhalation) values are available for
this compound. However, data for the parent compound, L-Histidine, can provide some context.
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Substance Test Species Value Reference
L-Histidine LD50 Oral Rat > 15,000 mg/kg [6]
L-Histidine LD50 Oral Mouse > 15 g/kg [7]

Based on the available data for L-Histidine, the acute oral toxicity is low. However, due to the

irritant nature of the methyl ester derivative, caution is strongly advised.

Handling and Storage

Engineering Controls

e Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended,

especially when handling larger quantities or when dust generation is likely.[4]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][4]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat.[4]

Respiratory Protection

If dust is generated and engineering controls are
not sufficient, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[4]

General Handling Precautions

» Avoid contact with skin, eyes, and clothing.[4]

e Avoid breathing dust.[1]
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e Minimize dust generation and accumulation.[4]
e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the laboratory.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
o Due to its hygroscopic nature, special care should be taken to protect it from moisture.[5]
» Incompatible materials: Strong oxidizing agents.[1]

Experimental Protocol: Weighing and Dissolving a
Hygroscopic and Irritant Powder

This protocol outlines a best-practice procedure for safely weighing and dissolving L-Histidine,
methyl ester dihydrochloride, taking into account its hygroscopic and irritant properties.

Materials:

e L-Histidine, methyl ester dihydrochloride
o Appropriate solvent (e.g., deionized water)
e Analytical balance

o Weighing paper or a small beaker

e Spatula

e Volumetric flask

e Funnel

» Wash bottle with solvent

» Personal Protective Equipment (as specified in section 4.2)
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Procedure:

e Preparation:
o Ensure the analytical balance is clean, level, and calibrated.
o Work within a chemical fume hood to minimize inhalation exposure.
o Don all required personal protective equipment.

» Weighing:

o Place a clean, dry weighing paper or a small beaker on the balance pan and tare the
balance.

o Quickly and carefully transfer the desired amount of L-Histidine, methyl ester
dihydrochloride onto the weighing paper/beaker using a clean spatula. Minimize the time
the container is open to reduce moisture absorption.

o Record the mass of the powder.
e Dissolving:

Place a funnel in the neck of the volumetric flask.

[e]

[e]

Carefully transfer the weighed powder into the funnel.

o

Use a wash bottle containing the solvent to rinse any remaining powder from the weighing
paper/beaker and the funnel into the volumetric flask.

o

Add solvent to the volumetric flask until it is approximately half full.

[¢]

Swirl the flask gently to dissolve the powder.

Once dissolved, add solvent to the calibration mark on the volumetric flask.

[e]

[e]

Stopper the flask and invert it several times to ensure a homogeneous solution.

e Cleanup:
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[e]

Clean the spatula and any other used equipment.

(¢]

Dispose of the weighing paper and any contaminated materials in the appropriate waste
container.

o

Wipe down the work area in the fume hood.

[¢]

Remove and properly store or dispose of PPE.

[e]

Wash hands thoroughly.

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Procedure

Reference

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical attention immediately.

[4]

Skin Contact

Get medical aid. Flush skin
with plenty of water for at least
15 minutes while removing
contaminated clothing and

shoes.

[4]

Inhalation

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

[4]

Ingestion

If victim is conscious and alert,
give 2-4 cupfuls of milk or
water. Never give anything by
mouth to an unconscious
person. Get medical aid

immediately.

[4]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[3]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and nitrogen oxides.

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]
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Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 4.2.
Ensure adequate ventilation. Avoid generating dusty conditions.[4]

o Methods for Containment and Cleaning Up: Sweep up the spilled material and place it into a
suitable container for disposal.[4]

Workflow for Handling an Exposure Incident

The following diagram illustrates the logical workflow for responding to a personal exposure
incident involving L-Histidine, methyl ester.
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Exposure Incident Occurs

Assess Scene for Inmediate Dangers

'

Is the Scene Safe?

Yes

Identify Route of Exposure

Remove Victim from
Immediate Danger

Inhalation

Skin Contact Inhalation

Move to Fresh Air.
Provide Artificial Respiration
if Not Breathing

Remove Contaminated Clothing
and Flush Skin with Water
for at least 15 minutes

Flush Eyes with Water
for at least 15 minutes

Call for Emergency
Medical Assistance

Provide Safety Data Sheet (SDS)
to Emergency Responders

Incident Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to an exposure incident.

Disposal Considerations
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Waste must be disposed of in accordance with federal, state, and local environmental control
regulations. Contact a licensed professional waste disposal service to dispose of this material.

Disclaimer: This document is intended as a guide and should not be considered a substitute for
a comprehensive risk assessment, which should be conducted by qualified personnel before
handling this chemical. The information provided is based on currently available data and is
believed to be accurate, but no warranty, expressed or implied, is made.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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